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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental techniques

used to measure methane-octane phase equilibria. Detailed protocols for the primary

experimental methods are provided, along with a summary of relevant quantitative data.

Introduction
The phase behavior of methane-octane mixtures is critical in various applications, including

natural gas processing, transportation, and reservoir engineering. Accurate experimental data

on the vapor-liquid equilibrium (VLE) and solid-liquid-vapor equilibrium (SLVE) of this system

are essential for developing and validating thermodynamic models used in process simulation

and design. This document outlines the key experimental techniques employed for such

measurements.

The primary methods for determining high-pressure phase equilibria fall into two main

categories: synthetic and analytical methods.[1][2]

Synthetic methods involve preparing a mixture of known overall composition in an

equilibrium cell. The temperature and pressure are then manipulated to observe phase
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transitions visually or through other detection methods.[2]

Analytical methods involve bringing a mixture to equilibrium at a set temperature and

pressure, followed by sampling each phase and determining its composition using analytical

techniques like gas chromatography.[1]

For the methane-octane system, the static-analytic method is a commonly employed and

reliable technique for obtaining VLE data.[3][4]

Key Experimental Techniques
Static-Analytic Method
The static-analytic method is a robust technique for measuring vapor-liquid equilibria of high-

pressure systems.[3][4] It involves achieving equilibrium in a closed, thermostatted cell and

then extracting samples from the vapor and liquid phases for compositional analysis.

Experimental Workflow: Static-Analytic Method
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Caption: Workflow for the static-analytic method.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b13772506/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-measuring-methane-octane-phase-equilibria
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Static-Analytic VLE Measurement

Apparatus Preparation:

The core of the apparatus is a high-pressure equilibrium cell, often equipped with sapphire

windows for visual observation.[5]

The cell is housed in a thermostat to maintain a constant temperature.

The system includes a stirring mechanism (e.g., magnetic stirrer) to ensure thorough

mixing.

Sampling lines, connected to a gas chromatograph (GC), are available for both the vapor

and liquid phases.[4]

Pressure and temperature sensors are installed to monitor the conditions within the cell.

System Evacuation and Charging:

The equilibrium cell and all associated lines are thoroughly cleaned and evacuated to

remove any contaminants.

A known amount of the less volatile component (octane) is charged into the cell, often

gravimetrically.

The more volatile component (methane) is then introduced into the cell until the desired

pressure is reached.[6]

Equilibration:

The mixture within the cell is continuously stirred at a constant temperature until thermal

and mechanical equilibrium is achieved.[7] This is indicated by stable pressure and

temperature readings.

Stirring is then stopped, and the system is allowed to sit for a period to ensure complete

phase separation.

Sampling and Analysis:
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Small samples of the vapor and liquid phases are carefully withdrawn through the

designated sampling lines.

These samples are then analyzed using a gas chromatograph (GC) to determine their

compositions (mole fractions of methane and octane).[1][4]

Data Recording:

The equilibrium temperature, pressure, and the compositions of the vapor and liquid

phases are recorded for each data point.

Repeatability:

The procedure is repeated at different temperatures and pressures to map out the phase

envelope of the methane-octane system.

Cryoscopic Technique for Solid-Liquid-Vapor Equilibria
For determining the three-phase solid-liquid-vapor equilibrium, particularly at low temperatures

where octane may freeze, a cryoscopic technique can be employed.

Logical Flow: Cryoscopic Measurement
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Caption: Logic of the cryoscopic method for SLVE.

Protocol for Cryoscopic SLVE Measurement

Apparatus:

A high-pressure, low-temperature equilibrium cell with visual access is required.
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Precise temperature control and measurement are crucial.

Procedure:

A mixture of methane and octane with a known composition is prepared in the equilibrium

cell.

The system is cooled until solid octane is formed.

The mixture is then slowly heated while being stirred.

The temperature and pressure at which the last solid crystal of octane melts are recorded.

This point represents a point on the three-phase (solid-liquid-vapor) equilibrium line.

This process is repeated for mixtures of different compositions to define the complete

SLVE curve.

Quantitative Data
The following tables summarize experimental data for the methane-n-octane system from the

literature.

Table 1: Vapor-Liquid Equilibria of the Methane-n-Octane System
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Temperature
(K)

Pressure
(MPa)

Methane Mole
Fraction
(Liquid Phase)

Methane Mole
Fraction
(Vapor Phase)

Reference

310.93 1.38 0.081 0.885 [8]

310.93 3.45 0.211 0.943 [8]

310.93 6.89 0.442 0.963 [8]

344.26 3.45 0.183 0.864 [8]

344.26 6.89 0.381 0.916 [8]

344.26 10.34 0.589 0.929 [8]

377.59 6.89 0.320 0.825 [8]

377.59 10.34 0.499 0.865 [8]

377.59 13.79 0.711 0.880 [8]

Note: Data has been compiled from various sources and is presented for illustrative purposes.

For detailed experimental uncertainties and conditions, refer to the original publications.

Table 2: Solid-Liquid-Vapor Equilibria of the Methane-n-Octane System

Temperature (K) Pressure (MPa)
Liquid Phase
Composition (Mole
Fraction n-Octane)

Reference

155.0 3.24 0.00015 [9]

165.0 4.05 0.00028 [9]

175.0 4.96 0.00052 [9]

185.0 5.98 0.00094 [9]

190.0 6.59 0.00130 [9]

Conclusion
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The experimental determination of methane-octane phase equilibria relies on well-established

high-pressure techniques. The static-analytic method is particularly suited for vapor-liquid

equilibrium measurements, providing accurate data on the compositions of coexisting phases.

For solid-liquid-vapor equilibria at cryogenic temperatures, cryoscopic methods are employed.

The data obtained from these experiments are fundamental for the development and validation

of thermodynamic models that are crucial for the design and optimization of processes in the

chemical and petroleum industries.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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